Cas no 2229590-92-3 (4-(azidomethyl)-3-fluorophenol)

• Product Name: 4-(azidomethyl)-3-fluorophenol
• CAS No: 2229590-92-3
• MF: C₇H₆FN₃O
• MW: 167.140444278717
• CID: 6086073
• PubChem ID: 150951143
• Update Time: 2025-05-21

4-(azidomethyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-3-fluorophenol
• EN300-1822053
• 2229590-92-3

• Inchi： 1S/C7H6FN3O/c8-7-3-6(12)2-1-5(7)4-10-11-9/h1-3,12H,4H2
• InChI Key： LKCVIAZPDPOCKA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 167.04948999g/mol
• Monoisotopic Mass: 167.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.6Ų

Additional information on 4-(azidomethyl)-3-fluorophenol

Introduction to 4-(azidomethyl)-3-fluorophenol (CAS No: 2229590-92-3)

4-(azidomethyl)-3-fluorophenol, identified by the Chemical Abstracts Service registry number 2229590-92-3, is a fluorinated aromatic compound featuring an azido-substituted methyl group. This unique structural configuration positions it as a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both fluorine and azido functional groups imparts distinct reactivity, making it a valuable building block for further derivatization.

The compound’s significance in modern chemical research stems from its ability to participate in diverse chemical transformations. The fluorine atom at the 3-position enhances electronic properties, influencing both the reactivity and stability of the molecule. Meanwhile, the azidomethyl group provides a reactive handle for nucleophilic substitution reactions, enabling the introduction of various substituents. These features make 4-(azidomethyl)-3-fluorophenol a cornerstone in medicinal chemistry, where precision and selectivity are paramount.

In recent years, advances in synthetic methodologies have expanded the utility of this compound. Researchers have leveraged its reactivity to develop novel heterocyclic frameworks, which are increasingly recognized for their biological activity. For instance, studies have demonstrated its role in constructing benzoxazine derivatives, which exhibit promising pharmacological properties, including anti-inflammatory and anticancer effects. The incorporation of fluorine into these derivatives further modulates their bioavailability and metabolic stability.

The azido-methyl moiety has also been exploited in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitating the assembly of complex molecular architectures. These transformations are particularly relevant in drug discovery pipelines, where efficient construction of target molecules is essential. Notably, recent publications highlight its application in generating aryl-azido compounds, which serve as precursors for bioconjugation strategies used in diagnostic imaging and targeted therapy.

From a computational chemistry perspective, the electronic distribution of 4-(azidomethyl)-3-fluorophenol has been extensively studied to optimize synthetic pathways. Density functional theory (DFT) calculations have revealed that the fluorine substituent exerts a significant electron-withdrawing effect, influencing the reactivity of the azido group. This insight has guided experimentalists in designing conditions that maximize yield while minimizing side reactions—a critical consideration in large-scale synthesis.

The pharmaceutical industry has taken special interest in this compound due to its potential as a scaffold for drug candidates. For example, researchers have explored its derivatives as kinase inhibitors, where the combination of fluorine and azido functionalities enhances binding affinity to biological targets. Preclinical studies have shown encouraging results in vitro, prompting further investigation into its therapeutic efficacy. The growing body of evidence underscores the importance of 4-(azidomethyl)-3-fluorophenol as a lead compound or intermediate in next-generation pharmaceuticals.

Beyond medicinal applications, this compound finds utility in materials science. Its ability to undergo controlled polymerization reactions has been explored for developing advanced polymers with tailored properties. These materials may find applications in electronics or coatings, where precise molecular design is crucial. The versatility of 4-(azidomethyl)-3-fluorophenol thus extends beyond traditional organic synthesis, demonstrating its broad relevance across multiple scientific disciplines.

In conclusion, 4-(azidomethyl)-3-fluorophenol (CAS No: 2229590-92-3) represents a fascinating intersection of structure and reactivity. Its unique combination of fluorine and azido groups makes it an indispensable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone of modern chemical innovation.